N-(2-(7-methoxy-3,4-dihydronaphthalen-1-yl)ethyl)acetamide
Overview
Description
“N-(2-(7-methoxy-3,4-dihydronaphthalen-1-yl)ethyl)acetamide” is a chemical compound with the CAS Number: 1352139-51-5 . It has a molecular weight of 245.32 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H19NO2/c1-11(17)16-9-8-13-5-3-4-12-6-7-14(18-2)10-15(12)13/h5-7,10H,3-4,8-9H2,1-2H3,(H,16,17) . This code provides a detailed description of the molecule’s structure, including the positions of the methoxy and acetamide groups.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a sealed container in a dry environment at 2-8°C .Scientific Research Applications
Crystallographic Analysis
- Subheading: Crystal Structure and Conformation
- Content: Research conducted by Tinant et al. (1994) revealed the crystallographic structure of N-(2-(7-methoxy-1-naphthyl)ethyl)acetamide, showcasing similarities in independent molecules within the unit cell. The study highlights how the naphthalene ring is planar and the orientation of the amide and aromatic groups, providing insights into its molecular conformation (Tinant, B., Declercq, J., Poupaert, J., Yous, S., & Lesieur, D., 1994).
- Subheading: Synthesis and Derivative Formation
- Content: Collins and James (1989) explored the synthesis of 4-(6'-Methoxy-3',4'-dihydronaphthalen-1'-yl)butan-2-one, leading to the formation of Guareschi imide. This research provides insights into the chemical properties and potential applications of derivatives of N-(2-(7-methoxy-3,4-dihydronaphthalen-1-yl)ethyl)acetamide (Collins, D. J., & James, A., 1989).
- Subheading: Analysis of Molecular Interactions
- Content: The work by Kalita and Baruah (2010) delves into the interaction of amide derivatives in different spatial orientations, focusing on anion coordination. Their study on the N-[2-(4-methoxyphenyl)-ethyl]-2-(quinolin-8-yl-amino)acetamide reveals important information about molecular geometry and interactions, relevant to the understanding of this compound (Kalita, D., & Baruah, J., 2010).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled . The associated hazard statements are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
Mechanism of Action
Target of Action
N-(2-(7-methoxy-3,4-dihydronaphthalen-1-yl)ethyl)acetamide, also known as Agomelatine Impurity 1, is a compound that has been used in the synthesis of analogs of Melatonin . These analogs have a high affinity for the melatonin receptor , which plays a crucial role in regulating sleep-wake cycles and other circadian rhythms.
Mode of Action
Given its use in the synthesis of melatonin analogs , it can be inferred that it may interact with melatonin receptors. Melatonin receptors are G-protein coupled receptors, and their activation can lead to changes in cyclic AMP (cAMP) levels within the cell, affecting various cellular processes.
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. These could include factors such as pH, temperature, and the presence of other molecules or drugs. For instance, the compound’s stability could be affected by storage conditions
Properties
IUPAC Name |
N-[2-(7-methoxy-3,4-dihydronaphthalen-1-yl)ethyl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2/c1-11(17)16-9-8-13-5-3-4-12-6-7-14(18-2)10-15(12)13/h5-7,10H,3-4,8-9H2,1-2H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYQNQWIPOKLVHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC1=CCCC2=C1C=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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